Cas no 53656-55-6 (2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]-)

2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]- structure
53656-55-6 structure
Product Name:2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]-
CAS No:53656-55-6
MF:C12H13NO4S
MW:267.30092215538
CID:1583477
Update Time:2024-09-11

2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]-
    • Inchi: 1S/C12H13NO4S/c1-9-2-4-10(5-3-9)18(16,17)8-13-11(14)6-7-12(13)15/h2-5H,6-8H2,1H3
    • InChI Key: RWOIWBZSDQRSCM-UHFFFAOYSA-N
    • SMILES: N1(CS(C2=CC=C(C)C=C2)(=O)=O)C(=O)CCC1=O

Computed Properties

  • Exact Mass: 267.05659

Experimental Properties

  • Density: 1.361±0.06 g/cm3(Predicted)
  • Melting Point: 138-140 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 540.4±50.0 °C(Predicted)
  • PSA: 71.52
  • pka: -2.01±0.20(Predicted)
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